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Compound of Interest

Compound Name: 3-(2-Pyridyl)acrylic acid

Cat. No.: B1587845 Get Quote

3-(Pyridyl)acrylic acid is a bifunctional organic compound featuring both a pyridine ring and an

acrylic acid moiety.[1] This structure makes it a valuable synthetic intermediate in medicinal

chemistry and a versatile linker for creating coordination polymers with unique properties, such

as luminescence.[1][2][3] It serves as a precursor for compounds like aminomethyl

benzimidazoles, which have shown potential as enzyme inhibitors.[1]

This guide provides a comprehensive overview of the safety and handling protocols for 3-

(Pyridyl)acrylic acid for researchers and drug development professionals. It is critical to note

that while the user query specified the 2-pyridyl isomer, the vast majority of commercially

available and documented forms of this chemical relate to trans-3-(3-Pyridyl)acrylic acid (CAS

No. 19337-97-4).[4][5][6] Therefore, all data and recommendations herein pertain to this

specific, well-characterized isomer. Adherence to these guidelines is essential for mitigating

risks and ensuring a safe laboratory environment.

Section 1: Core Chemical and Physical Properties
Understanding the fundamental properties of a chemical is the first step in safe handling. 3-(3-

Pyridyl)acrylic acid is a white to off-white solid powder at room temperature.[1][2] Its high

melting point indicates thermal stability under standard laboratory conditions.
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Property Value Source(s)

Molecular Formula C₈H₇NO₂ [1][6][7]

Molecular Weight 149.15 g/mol [1][6][7]

Appearance White to off-white solid/powder [1][2]

Melting Point
232-235 °C (with

decomposition)
[1][2][3]

Solubility >22.4 µg/mL (at pH 7.4) [1][7][8]

CAS Number 19337-97-4 [4][5][6]

Section 2: Hazard Identification and Risk
Assessment
According to the Globally Harmonized System (GHS), 3-(3-Pyridyl)acrylic acid is classified as a

hazardous substance with a "Warning" signal word.[4][6][7] The primary hazards are irritant in

nature, affecting the skin, eyes, and respiratory system.[4][6][7]

Hazard Class GHS Code Description Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [4][6][7]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[4][6][7]

A systematic risk assessment should precede any experimental work. The causality of this

process is to proactively identify potential exposure scenarios and implement controls before a

hazard can cause harm.
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Planning Phase
Control Implementation

Execution Phase

Define Experimental Task
(e.g., Weighing, Synthesis)

Identify Hazards:
- Skin/Eye Irritation

- Respiratory Irritation
- Dust Generation

Select Engineering Controls
(Fume Hood)

Determine Required PPE
(Goggles, Gloves, Lab Coat) Review Emergency Procedures

Proceed with Experiment
Controls Adequate

Re-evaluate Task

Controls Inadequate

Redesign Protocol

Personnel Exposure Chemical Spill

Incident Occurs
(Spill or Exposure)

Eye Contact

Exposure

Skin Contact Inhalation Spill Occurs

Spill

Flush with water for 15+ min
at eyewash station.

Seek medical attention.

Remove contaminated clothing.
Wash area with soap and

water for 15+ min.

Move to fresh air.
If breathing is difficult,

seek medical attention.

Alert others in the area.
Avoid generating dust.

Cover with absorbent material.
Collect mechanically into a
labeled waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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